2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine

• IUPAC Name: 2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine
• InChI: InChI=1S/C12H17N3O/c1-2-9(1)12-13-6-3-11(15-12)14-10-4-7-16-8-5-10/h3,6,9-10H,1-2,4-5,7-8H2,(H,13,14,15)
• InChI Key: FNPDIPCSBCZNSP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=CC(=N2)NC3CCOCC3
• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• CAS No.: 1852072-96-8

Description

2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C12H17N3O and its molecular weight is 219.288. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Potential

Compounds structurally similar to 2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine have been explored for their synthesis and potential biological activities. For instance, the synthesis of pyrimidine derivatives has been conducted using innovative methods, which have shown to possess antimicrobial and insecticidal properties. These findings suggest that derivatives of this compound could also have similar applications, thereby contributing to the development of new therapeutic agents (Deohate & Palaspagar, 2020).

Anticancer Activity

Certain pyrimidine derivatives have shown anticancer activity against specific cell lines, indicating the potential of this compound derivatives in cancer research. These compounds, through their functionalized structures, could be involved in novel anticancer strategies, highlighting the importance of structural modifications in enhancing biological activity (Filatov et al., 2017).

Chemical Synthesis and Material Science

Research has also focused on the synthesis of N-arylpyrimidin-2-amine derivatives, showcasing methods for creating diverse heterocyclic compounds. These synthetic pathways offer valuable insights into the development of novel materials and chemical intermediates, underscoring the versatility of pyrimidine derivatives in various scientific domains (El-Deeb, Ryu, & Lee, 2008).